Cas no 51927-25-4 (1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-)
51927-25-4 structure
Product Name:1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
CAS No:51927-25-4
MF:C10H9NO3
MW:191.183362722397
CID:385086
PubChem ID:312892
Update Time:2025-04-19
1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
- 2-methyl-4-nitro-2,3-dihydroinden-1-one
- SCHEMBL2246307
- NSC225096
- 51927-25-4
- 2-methyl-4-nitro-1-indanone
- DTXSID90310307
- NSC-225096
- USCDJVHXWQMMRH-UHFFFAOYSA-N
-
- Inchi: 1S/C10H9NO3/c1-6-5-8-7(10(6)12)3-2-4-9(8)11(13)14/h2-4,6H,5H2,1H3
- InChI Key: USCDJVHXWQMMRH-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=C(C=2CC1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 191.05827
- Monoisotopic Mass: 191.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 1.301
- Boiling Point: 331.6°Cat760mmHg
- Flash Point: 162.5°C
- Refractive Index: 1.593
- PSA: 60.21
- LogP: 2.49290
1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
51927-25-4 (1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-) Related Products
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